N-(4,7-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H27N3O3S2/c1-14-11-15(2)13-26(12-14)31(28,29)19-9-7-18(8-10-19)22(27)25-23-24-20-16(3)5-6-17(4)21(20)30-23/h5-10,14-15H,11-13H2,1-4H3,(H,24,25,27)
• InChI Key: XDPBRIVVCPOMSN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC(=C4S3)C)C)C
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol

Description

N-(4,7-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Activity in Pharmaceutical Compounds

• Research has shown that compounds derived from thiazole and thiazoline, related to the chemical structure of N-(4,7-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide, have been synthesized and exhibit anti-inflammatory activity. These studies often use spectroscopic methods like infrared spectroscopy, NMR spectroscopy, and electrospray mass spectroscopy for identification and characterization (Lynch et al., 2006).

Cardiac Electrophysiological Activity

• N-substituted imidazolylbenzamides, which are structurally related to the chemical of interest, have shown potency in cardiac electrophysiological activity. This research provides insights into the potential of similar compounds in treating cardiac conditions (Morgan et al., 1990).

Antimalarial and Antiviral Properties

• Studies have also explored the antimalarial activity of sulfonamide derivatives, including their ADMET properties and molecular docking studies. These findings could be relevant to understanding the applications of N-(4,7-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide in antimalarial and potentially antiviral contexts (Fahim & Ismael, 2021).

Antimicrobial Activity

• Research into thiazole derivatives has shown significant antimicrobial activity, particularly against gram-positive and gram-negative species. This suggests potential applications in developing antimicrobial agents (Chawla, 2016).